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Compound of Interest

Compound Name: 4-Hydroxyphenylacetic acid-d6

Cat. No.: B12413197

The proper disposal of 4-Hydroxyphenylacetic acid-d6, a deuterated analogue of a common
metabolite, is critical for maintaining laboratory safety and ensuring environmental compliance.
While some safety data sheets (SDS) for the deuterated form classify it as a non-hazardous
substance, the non-deuterated parent compound is associated with skin, eye, and respiratory
irritation.[1][2] Therefore, a cautious approach, treating the compound as potentially hazardous,
is recommended. This guide provides a step-by-step procedure for its safe handling and
disposal, designed for researchers and drug development professionals.

Hazard Assessment and Material Properties

Before handling, it is crucial to understand the characteristics of the substance. While the
deuterated version is often supplied with limited hazard information, the properties of the parent
compound, 4-Hydroxyphenylacetic acid, offer valuable insight.
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4-Hydroxyphenylacetic

4-Hydroxyphenylacetic

Property ] .

acid-d6 (CsHzDeOs3) acid (CsHsO3)
CAS Number 100287-06-7 156-38-7
Molecular Weight 158.18 g/mol 152.15 g/mol

GHS Classification

Not classified as hazardous|[1]

[3]

Skin Irritation (Category 2),
Eye Irritation (Category 2A),
Specific target organ toxicity —

single exposure (Category 3)

Physical Form

Solid

Crystalline solid[4]

Storage Incompatibility

Data not specified; assume

same as parent compound.

Oxidizing agents, strong acids,
acid chlorides, acid
anhydrides, chloroformates,

and strong bases.[5]

Step-by-Step Disposal Protocol

This protocol outlines the essential procedures for the safe segregation, containment, and

disposal of 4-Hydroxyphenylacetic acid-d6 waste. Adherence to your institution's specific

Environmental Health and Safety (EHS) guidelines is mandatory.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE to

minimize exposure risks.

» Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses or goggles.

o Lab Coat: A standard laboratory coat is required.

» Respiratory Protection: If handling fine powders outside of a fume hood, a dust respirator

may be necessary.[5]
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Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent dangerous chemical reactions and to ensure the waste
is handled correctly by disposal services.[6] Never dispose of this chemical down the drain or in
regular trash.[7][8]

o Solid Waste:

o Collect all solid 4-Hydroxyphenylacetic acid-d6, contaminated weighing papers, and
disposable labware (e.g., pipette tips, tubes) into a dedicated, robust, and leak-proof
waste container.

o This container should be made of a chemically compatible material (e.g., high-density
polyethylene).

o Also, include any contaminated PPE, such as gloves, in this solid waste stream.[9]
e Liquid Waste:

o If 4-Hydroxyphenylacetic acid-d6 is in a solution, collect it in a sealable, leak-proof liquid
waste container.

o Do not mix with incompatible waste streams. Be particularly cautious to avoid mixing with
strong acids, bases, or oxidizing agents.[5][10]

o If using solvents, segregate halogenated and non-halogenated solvent waste according to
your institution's protocols.

Step 3: Container Labeling

Accurate and detailed labeling is a critical safety and regulatory requirement.[7][11] Your
institution's EHS department will provide specific labeling requirements. Generally, the label
should include:

e The words "Hazardous Waste".[9]

e Full Chemical Name: "4-Hydroxyphenylacetic acid-d6".
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o Composition: For solutions, list all chemical components, including solvents, with their
approximate concentrations or percentages.

o Hazard Pictograms: Use appropriate GHS pictograms if specific hazards are known or
suspected based on the parent compound (e.g., exclamation mark for irritant).

Step 4: Storage of Waste

Store the properly labeled waste container in a designated Satellite Accumulation Area (SAA).
[10][11]

e The SAA must be at or near the point of waste generation and under the control of laboratory
personnel.[6]

o Ensure the container cap is securely fastened at all times, except when adding waste.[8][10]

» Store the container away from heat sources and in a location that prevents accidental
spillage.[7]

Step 5: Scheduling Disposal

Once the waste container is full, or if the experiment generating the waste is complete, contact
your institution's EHS department to arrange for a waste pickup.[9][11]

e Provide them with all necessary information about the waste composition.

» Maintain records of the waste generated and its disposal for laboratory inventory and
compliance purposes.[9]

Step 6: Decontamination of Empty Containers

An empty product container that once held 4-Hydroxyphenylacetic acid-d6é must be
decontaminated before it can be disposed of as regular trash.[8]

» Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., water or
methanol) that can dissolve the compound.
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o Collect Rinsate: The rinsate from this process is considered hazardous waste and must be
collected and disposed of with the liquid chemical waste.

o Deface Label: Completely remove or deface the original chemical label on the container to
avoid confusion.[8]

» Final Disposal: Once triple-rinsed and the label is defaced, the container can typically be
disposed of in the regular trash or recycling, per institutional policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxyphenylacetic acid-d6.
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Disposal Workflow for 4-Hydroxyphenylacetic acid-d6
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Caption: Decision workflow for handling and disposing of 4-Hydroxyphenylacetic acid-d6

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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